Cas no 496923-35-4 (<br>3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrro le-1-carboxylic acid)

• Product Name: <br>3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrro le-1-carboxylic acid
• CAS No: 496923-35-4
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 3103039
• PubChem ID: 3334353
• Update Time: 2025-07-18

<br>3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrro le-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrro le-1-carboxylic acid
• ChemDiv1_028383
• STK677446
• 3-(2-hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid
• AKOS001748047
• CS-0327155
• EU-0086145
• SR-01000533671-1
• 3-(2-hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-{c}]pyrrole-1-carboxylic acid
• HMS667K03
• AKOS016347382
• 3-(2-HYDROXYPHENYL)-1-METHYL-4,6-DIOXO-5-PHENYL-OCTAHYDROPYRROLO[3,4-C]PYRROLE-1-CARBOXYLIC ACID
• 496923-35-4
• SR-01000533671
• MixCom6_000575
• 1-(2-hydroxyphenyl)-3-methyl-4,6-dioxo-5-phenyl-1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3-carboxylic acid

• Inchi： 1S/C20H18N2O5/c1-20(19(26)27)15-14(16(21-20)12-9-5-6-10-13(12)23)17(24)22(18(15)25)11-7-3-2-4-8-11/h2-10,14-16,21,23H,1H3,(H,26,27)
• InChI Key： VULKDOXPKPVHAO-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)(C)NC(C3C=CC=CC=3O)C2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 366.12157168Da
• Monoisotopic Mass: 366.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 107Ų

Additional information on <br>3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrro le-1-carboxylic acid

Comprehensive Analysis of 3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid (CAS No. 496923-35-4)

The compound 3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid (CAS No. 496923-35-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrrolo-pyrrole derivative is characterized by its unique heterocyclic framework, which combines a hydroxyphenyl group, a phenyl substituent, and a carboxylic acid functionality. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid as a scaffold for designing novel enzyme inhibitors and receptor modulators. Its multi-functional groups allow for diverse interactions with biological targets, making it a valuable tool for researchers exploring structure-activity relationships (SAR). The presence of both hydrophilic and hydrophobic moieties in the molecule further enhances its versatility in drug formulation.

In the context of current research trends, this compound aligns with the growing interest in small-molecule therapeutics for treating chronic diseases. For instance, its pyrrolo[3,4-c]pyrrole core is reminiscent of other heterocyclic compounds that have shown efficacy in modulating inflammatory pathways and oxidative stress. Researchers are particularly intrigued by its potential applications in neurodegenerative disorders and metabolic syndromes, areas where there is a high demand for innovative therapeutic agents.

The synthesis of 3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid involves sophisticated organic chemistry techniques, including multi-step reactions and catalytic processes. Advanced analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These techniques ensure that the compound meets the stringent quality standards required for preclinical studies and clinical trials.

From a commercial perspective, the demand for high-purity heterocyclic compounds like this one is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. Additionally, the compound's intellectual property status and patent landscape are critical considerations for companies looking to invest in its development.

In summary, 3-(2-Hydroxyphenyl)-1-methyl-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid (CAS No. 496923-35-4) represents a fascinating area of research with broad implications for drug discovery. Its unique chemical structure, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in treating some of the most challenging medical conditions.